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Compound of Interest

Compound Name: 3-(Chloromethyl)heptane

Cat. No.: B7770750 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 3-
(Chloromethyl)heptane, a flammable and hazardous chemical. Adherence to these protocols

is critical to minimize risks and maintain a safe research environment.

Key Safety and Hazard Information
3-(Chloromethyl)heptane is a flammable liquid and vapor that can cause skin, eye, and

respiratory tract irritation.[1][2] It is also considered very toxic to aquatic life with long-lasting

effects.[2] Understanding its physical and chemical properties is the first step in safe handling

and disposal.
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Property Value Source

Synonyms
Isooctyl chloride, 2-Ethylhexyl

chloride
[1][2]

CAS Number 123-04-6 [2]

Molecular Formula C8H17Cl [3]

Molecular Weight 148.67 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[3]

Flash Point 60 °C (140 °F) [1]

Boiling Point 169 °C (336.2 °F)

Specific Gravity 0.88

Water Solubility 0.0503 g/L (at 20 °C) [3]

Hazard Statements

H226: Flammable liquid and

vapor. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H410:

Very toxic to aquatic life with

long lasting effects.

[4]

Experimental Protocol for Disposal
The disposal of 3-(Chloromethyl)heptane must be handled as hazardous waste. The following

protocol outlines the necessary steps for its safe collection and disposal.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE.

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Wear suitable protective gloves (e.g., Viton or PVA). Always check the

manufacturer's glove compatibility chart.[5]
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Skin and Body Protection: A fully-buttoned lab coat and appropriate protective clothing.[2]

2. Waste Collection:

Collect waste 3-(Chloromethyl)heptane in a designated, compatible, and sealable

container.[5][6] The container must be clearly labeled as "Hazardous Waste" and include the

chemical name "3-(Chloromethyl)heptane".

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials such as strong oxidizers.[1][5]

3. Spill Management:

In the event of a small spill, trained personnel may clean it up.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Use non-sparking tools to collect the absorbed material and place it in a suitable, sealed

container for disposal as hazardous waste.[1]

For large spills, evacuate the area immediately and contact your institution's EHS office or

emergency response team.[5]

4. Final Disposal:

All waste containing 3-(Chloromethyl)heptane must be disposed of through an approved

waste disposal plant.[2]

Contact your institution's EHS office to arrange for the collection and disposal of the

hazardous waste container.

Do not attempt to dispose of this chemical down the drain or in regular trash.[6]
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The following diagram illustrates the logical workflow for the proper disposal of 3-
(Chloromethyl)heptane.

Figure 1. Disposal Workflow for 3-(Chloromethyl)heptane
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Click to download full resolution via product page

Caption: Disposal workflow for 3-(Chloromethyl)heptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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